Cas no 1357354-13-2 (5-Amino-7-Oxa-2-Aza-Spiro[3.5]Nonane-2-Carboxylic Acid Tert-Butyl Ester)

• Product Name: 5-Amino-7-Oxa-2-Aza-Spiro[3.5]Nonane-2-Carboxylic Acid Tert-Butyl Ester
• CAS No: 1357354-13-2
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• MDL: MFCD22209475
• CID: 4590207
• Update Time: 2025-07-18

5-Amino-7-Oxa-2-Aza-Spiro[3.5]Nonane-2-Carboxylic Acid Tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• 5-Amino-7-Oxa-2-Aza-Spiro[3.5]Nonane-2-Carboxylic Acid Tert-Butyl Ester
• 5-Amino-7-Oxa-2-Aza-Spiro[3.5]Nonane-2-Carboxylic Acid Tert-Butyl Ester(WX100917)
• tert-butyl 5-amino-7-oxa-2-azaspiro[3.5]nonane-2-carboxylate

• MDL： MFCD22209475
• Inchi： 1S/C12H22N2O3/c1-11(2,3)17-10(15)14-7-12(8-14)4-5-16-6-9(12)13/h9H,4-8,13H2,1-3H3
• InChI Key： GNQAATURSWLECH-UHFFFAOYSA-N
• SMILES： C1C2(CCOCC2N)CN1C(OC(C)(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on 5-Amino-7-Oxa-2-Aza-Spiro[3.5]Nonane-2-Carboxylic Acid Tert-Butyl Ester

Introduction to 5-Amino-7-Oxa-2-Aza-Spiro[3.5]Nonane-2-Carboxylic Acid Tert-Butyl Ester (CAS No. 1357354-13-2)

5-Amino-7-Oxa-2-Aza-Spiro[3.5]Nonane-2-Carboxylic Acid Tert-Butyl Ester, identified by its CAS number 1357354-13-2, is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and chemical biology. This spirocyclic amide derivative features a unique structural motif, combining a spirocyclic framework with functional groups that make it a promising candidate for various biochemical applications. The compound's molecular architecture, characterized by a nitrogen-containing heterocycle linked to a carbonyl group, positions it as a versatile scaffold for drug discovery and material science research.

The name of this compound provides critical insights into its chemical nature. The presence of 5-amino, 7-Oxa, and 2-Aza indicates the incorporation of an amino group, an oxygen atom in the ring, and a nitrogen atom, respectively. The spiro[3.5]nonane core suggests a seven-membered spirocyclic structure, further modified by the 2-carboxylic acid tert-butyl ester functionality. This ester group not only enhances solubility and stability but also serves as a handle for further chemical modifications, making the compound highly adaptable for synthetic chemistry applications.

In recent years, the pharmaceutical industry has seen a surge in interest for spirocyclic compounds due to their unique biological properties and potential therapeutic benefits. Spirocycles are known for their rigid three-dimensional structures, which can mimic natural product scaffolds and improve binding affinity to biological targets. The 5-Amino-7-Oxa-2-Aza-Spiro[3.5]Nonane-2-Carboxylic Acid Tert-Butyl Ester (CAS No. 1357354-13-2) exemplifies this trend, as its structural features are conducive to interactions with enzymes and receptors.

One of the most compelling aspects of this compound is its potential role in the development of novel therapeutics. Researchers have been exploring its utility in designing small-molecule inhibitors targeting various diseases, including cancer, inflammation, and neurological disorders. The amino group can be exploited for hydrogen bonding interactions, while the carbonyl moiety can engage in polar interactions with biological targets. Additionally, the spirocyclic core provides steric hindrance that can optimize binding affinity.

The tert-butyl ester functionality is particularly noteworthy, as it offers a balance between reactivity and stability. This group can be hydrolyzed under specific conditions to reveal the carboxylic acid derivative, allowing for further derivatization or conjugation with other molecules. Such versatility makes the compound an invaluable tool in medicinal chemistry labs.

Recent studies have highlighted the importance of spirocyclic compounds in drug discovery. For instance, derivatives of spirocyclic diamines have shown promise in inhibiting kinases and other enzyme targets relevant to cancer therapy. Similarly, 5-Amino-7-Oxa-2-Aza-Spiro[3.5]Nonane-2-Carboxylic Acid Tert-Butyl Ester (CAS No. 1357354-13-2) has been investigated for its potential to modulate protein-protein interactions involved in inflammatory pathways.

The compound's structural features also make it an attractive candidate for material science applications. Spirocyclic molecules often exhibit enhanced mechanical strength and thermal stability due to their rigid frameworks, which could be beneficial in designing advanced polymers or coatings.

In conclusion, 5-Amino-7-Oxa-2-Aza-Spiro[3.5]Nonane-2-Carboxylic Acid Tert-Butyl Ester (CAS No. 1357354-13-2) represents a significant advancement in organic chemistry and pharmaceutical research. Its unique structural composition and functional groups position it as a versatile scaffold for drug discovery, material science, and biochemical studies. As research continues to uncover new applications for this compound, its importance in advancing scientific understanding and therapeutic development is undeniable.